IP3Rcyt

IP3R biochemistry cytochrome c binding inhibitor potency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C87H133N25O32S
Molecular Weight 2073.2 g/mol
Cat. No. B15617428
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Technical Parameters


Basic Identity
Product NameIP3Rcyt
Molecular FormulaC87H133N25O32S
Molecular Weight2073.2 g/mol
Structural Identifiers
InChIInChI=1S/C87H133N25O32S/c1-7-41(4)68(84(140)102-48(17-11-13-27-88)72(128)98-50(19-23-62(117)118)73(129)99-52(21-25-64(121)122)75(131)104-55(30-45-35-93-38-95-45)79(135)106-58(34-61(92)116)81(137)108-59(37-145)87(143)144)110-82(138)56(31-46-36-94-39-96-46)105-76(132)53(22-26-65(123)124)100-74(130)51(20-24-63(119)120)101-78(134)54(29-44-15-9-8-10-16-44)107-85(141)69(42(5)113)112-83(139)67(40(2)3)109-86(142)70(43(6)114)111-77(133)49(18-12-14-28-89)97-80(136)57(33-60(91)115)103-71(127)47(90)32-66(125)126/h8-10,15-16,35-36,38-43,47-59,67-70,113-114,145H,7,11-14,17-34,37,88-90H2,1-6H3,(H2,91,115)(H2,92,116)(H,93,95)(H,94,96)(H,97,136)(H,98,128)(H,99,129)(H,100,130)(H,101,134)(H,102,140)(H,103,127)(H,104,131)(H,105,132)(H,106,135)(H,107,141)(H,108,137)(H,109,142)(H,110,138)(H,111,133)(H,112,139)(H,117,118)(H,119,120)(H,121,122)(H,123,124)(H,125,126)(H,143,144)/t41-,42+,43+,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,67-,68-,69-,70-/m0/s1
InChIKeyYQNLYAJRHKDNLJ-ROBBZGOBSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

IP3RCYT Peptide Inhibitor Overview


IP3RCYT is a synthetic 17-amino-acid peptide (sequence DNKTVTFEEHIKEEHNC; MW 2073.20 Da) that encompasses the minimal cytochrome c binding domain (residues 2621–2636) of the type I inositol 1,4,5-trisphosphate receptor (IP3R) with a C-terminal cysteine for conjugation [1]. Unlike competitive IP3-binding site antagonists, IP3RCYT functions by directly sequestering cytochrome c and displacing it from the IP3R C-terminus, thereby blocking the pro-apoptotic positive-feedback loop between ER Ca²⁺ release and mitochondrial cytochrome c efflux [1]. The cell-permeant BODIPY-conjugated form accumulates in the cytosol and attenuates both intrinsic (staurosporine-triggered) and extrinsic (Fas ligand-triggered) apoptotic pathways [1].

Cytochrome c sequestering peptide; disrupts cytochrome c–IP3R interaction, not IP3 binding.
Tool for apoptosis, ER stress, and oocyte aging pathway studies.
Cell-permeable BODIPY conjugate available for live-cell research.

Why Generic Antagonists Fail to Replace IP3RCYT


IP3R-targeting tools are mechanistically heterogeneous, and their interchangeability leads to contradictory experimental outcomes. Conventional IP3R antagonists such as 2-APB and caffeine selectively inhibit only the IP3R1 subtype, while xestospongins C and D are ineffective against any IP3R subtype, and heparin acts as a competitive IP3-binding site antagonist with modest selectivity for IP3R3 [1]. None of these agents block the cytochrome c–IP3R interaction, which is the critical feedforward step linking mitochondrial damage to sustained ER Ca²⁺ release and apoptosis commitment [2]. IP3RCYT is the only commercially available peptide tool that specifically disrupts this protein–protein interaction rather than IP3-gated channel opening, making substitution by generic IP3R inhibitors a source of pathway misinterpretation in apoptosis, ER stress, and oocyte aging research [1][2].

Conventional IP3R antagonists
2-APB, caffeine, and heparin do not block cytochrome c binding; substitution may miss pathway-specific effects.
Xestospongins
Reported lack of effective IP3R inhibition; cannot serve as cytochrome c–IP3R interaction probes.
IP3-binding competitors
Heparin and IP3RPEP6 target IP3 site, not cytochrome c docking; interchange confounds apoptosis readouts.

IP3RCYT Quantitative Differentiation Evidence


Biochemical Potency: Cytochrome c Displacement

IP3RCYT inhibits cytochrome c binding to the IP3R C-terminus with an IC₅₀ of ~100 nM in GST pull-down assays [1]. In contrast, IP3RPEP6, a recently developed competitive peptide inhibitor, blocks IP3R channel opening with IC₅₀ values of 9.0 μM (IP3R1), 3.9 μM (IP3R2), and 4.3 μM (IP3R3) [2]. The two peptides act through entirely distinct mechanisms: IP3RCYT sequesters cytochrome c and prevents its docking to the channel, whereas IP3RPEP6 competes with IP3 at the ligand-binding site [1][2]. Investigators studying cytochrome c–IP3R feedforward signaling require IP3RCYT because IP3RPEP6 does not block the cytochrome c interaction and cannot substitute for this mechanistic target [1][3].

Binding Displacement
Reported
IC₅₀ ~100 nM
Supports nanomolar cytochrome c displacement in binding assays.
GST pull-down, 80 nM cytochrome c
IP3R biochemistry cytochrome c binding inhibitor potency peptide tool comparison

Cellular Apoptosis Protection Efficacy

In STS-treated HeLa cells, BODIPY-IP3RCYT reduces caspase-3-like activity with an IC₅₀ of 5 nM, achieving ~30% maximal inhibition relative to basal caspase activity [1]. At a fixed concentration of 400 nM, BODIPY-IP3RCYT reduces STS-induced cell death by 65% (28.3 ± 4.3% trypan-positive vs. 9.4 ± 1.6%), an antiapoptotic effect that is comparable to that achieved with 200 μM Bax inhibitory peptide or 200 μM z-VAD-fmk [1]. This represents an approximately 500-fold lower effective concentration for IP3RCYT relative to the Bax inhibitory peptide comparator (400 nM vs. 200 μM) to achieve equivalent cellular protection [1].

Cellular Protection
Head-to-head
400 nM IP3RCYT vs 200 μM Bax inhibitor
Reported comparable cytoprotection at lower molar concentration.
HeLa cells, STS-induced apoptosis
apoptosis inhibition HeLa cells caspase activity intrinsic pathway Bax inhibitor

Dual-Pathway Apoptosis Blockade

IP3RCYT is one of the few peptide tools demonstrated to block apoptosis initiated through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. BODIPY-IP3RCYT significantly reduces FasL-induced cell death in Jurkat T lymphoma cells at 12 and 24 h post-treatment [1]. This dual-pathway activity is mechanistically explained by the fact that both intrinsic and extrinsic apoptotic stimuli converge on cytochrome c release and its subsequent binding to IP3R; IP3RCYT interrupts this convergence point downstream of mitochondrial outer membrane permeabilization [1]. By contrast, Bax inhibitory peptide acts only on the mitochondrial translocation step in the intrinsic pathway, and z-VAD-fmk broadly inhibits caspases without preventing upstream cytochrome c–IP3R feedforward Ca²⁺ dysregulation [1][2].

Dual-Pathway Blockade
Class-level
Intrinsic + extrinsic
Reported attenuation of both STS- and FasL-induced apoptosis.
Cytochrome c convergence point target
extrinsic apoptosis Fas ligand Jurkat cells dual-pathway inhibition cytochrome c feedback

Oocyte Aging and Embryo Development Preservation

In a mouse oocyte postovulatory aging model, the cytochrome c inhibitor B-IP3RCYT (1.2 mM) and the PLC inhibitor U73122 (10 μM) were compared for their ability to preserve oocyte developmental competence after 9 h of aging [1]. B-IP3RCYT treatment resulted in a cleavage rate of 90.7 ± 2.6% and a blastocyst rate of 40.0 ± 3.0%, statistically equivalent to U73122-treated oocytes (93.7 ± 0.9% cleavage; 43.0 ± 2.5% blastocyst) [1]. However, B-IP3RCYT specifically targets the cytochrome c–IP3R arm of the Fas/FasL signaling cascade, whereas U73122 inhibits the PLC-γ pathway upstream of IP3 generation [1][2]. This mechanistic distinction means that B-IP3RCYT can dissect the relative contributions of cytochrome c versus PLC-γ signaling in Fas-accelerated oocyte aging — a dissection impossible with U73122 alone [2].

Oocyte Competence
Head-to-head
B-IP3RCYT vs U73122
Reported equivalent embryo development preservation.
Mouse oocyte aging model, 9 h
oocyte aging embryo development cytochrome c pathway Fas signaling reproductive biology

Negative Control Validation for Target Specificity

A mutant version of IP3RCYT (IP3RCYT-MUT) has been employed as a critical specificity control in multiple independent studies. In HepG2 cells treated with thapsigargin (100 nM) to induce ER stress, BODIPY-IP3RCYT (400 nM) significantly reduced CHOP expression (a pro-apoptotic ER stress marker) compared to BODIPY-IP3RCYT-MUT (400 nM), which showed no protective effect above TG-treated controls [1]. Similarly, in C6 glioma cells, IP3RCYT (50 μM) reduced cytochrome c–induced cell death by 50–60%, an effect that was ablated when the positive-feedback loop was disrupted [2]. These negative-control data confirm that the antiapoptotic activity of IP3RCYT is sequence-specific and dependent on its ability to block the cytochrome c–IP3R interaction, not a non-specific peptide effect [1][2].

Specificity Control
Head-to-head
WT vs MUT peptide
Only wild-type sequence reduces CHOP and apoptosis; mutant inactive.
HepG2 ER stress, C6 glioma models
negative control ER stress target validation mutant peptide specificity

Mechanism Selectivity: Protein–Protein Interaction vs. Channel Gating

The pharmacological landscape of IP3R modulation is dominated by agents that target IP3 binding (heparin), channel gating (caffeine, 2-APB), or have no validated efficacy (xestospongins C and D) [1]. IP3RCYT is mechanistically orthogonal to all of these: it acts as a cytochrome c decoy/sequestrant that prevents the cytochrome c–IP3R protein–protein interaction, a target validated by site-directed mutagenesis of the IP3R C-terminal glutamate clusters (E2622/E2625 and E2631/E2632) [2]. 2-APB and caffeine selectively inhibit only IP3R1 at practicable concentrations, while xestospongins fail to inhibit any IP3R subtype [1]. Heparin, a competitive IP3 antagonist, shows modest IP3R3 selectivity but requires intracellular delivery and does not block cytochrome c binding [1]. This mechanistic uniqueness makes IP3RCYT the only tool suitable for experiments where the cytochrome c–IP3R interaction — rather than IP3-dependent gating — is the variable of interest [2].

Mechanism Selectivity
Class-level
Cytochrome c sequestration vs channel gating
Unique PPI inhibitor orthogonal to IP3 antagonists.
Validated by mutagenesis and binding assays
mechanism of action protein–protein interaction inhibitor IP3R pharmacology xestospongin 2-APB

IP3RCYT Best-Fit Application Scenarios


Dissecting Cytochrome c–IP3R Feedforward Signaling in Intrinsic Apoptosis

IP3RCYT is the appropriate tool when the experimental objective is to interrupt the cytochrome c–IP3R positive-feedback loop that sustains ER-to-mitochondria Ca²⁺ flux during intrinsic apoptosis, without directly blocking IP3-evoked Ca²⁺ release. The Boehning et al. (2005) data demonstrate that BODIPY-IP3RCYT at 400 nM reduces STS-induced HeLa cell death by 65%, comparable to 200 μM caspase inhibitor z-VAD-fmk, but with the critical distinction that IP3RCYT acts at the cytochrome c–IP3R interface upstream of caspase activation [1]. Use IP3RCYT when the research question demands separation of cytochrome c–dependent apoptotic Ca²⁺ dysregulation from physiological IP3-mediated Ca²⁺ signaling.

Validating Cytochrome c Arm in Fas/FasL Oocyte Aging

In oocyte postovulatory aging research, the Fas/FasL system accelerates aging through two parallel intra-oocyte pathways: PLC-γ/IP3 and cytochrome c/IP3R [1]. IP3RCYT (B-IP3RCYT at 1.2 mM) preserved embryo cleavage (90.7%) and blastocyst rates (40.0%) to levels statistically equivalent to PLC inhibitor U73122 (93.7% and 43.0%, respectively) [1]. This application scenario is ideal for reproductive biology groups needing to quantify the relative contribution of the cytochrome c branch versus the PLC-γ branch in Fas-driven oocyte aging, or for screening interventions that may differentially modulate these two signaling axes.

Disrupting Cytochrome c–IP3R Apoptotic Calcium Release in ER Stress

In hepatic ER stress models (e.g., thapsigargin-treated HepG2 cells), the cytochrome c–IP3R interaction at mitochondria-associated ER membranes (MAMs) drives a pathological Ca²⁺ cycle that culminates in CHOP-mediated apoptosis [1]. IP3RCYT (400 nM BODIPY-conjugated) significantly attenuates CHOP expression, while the mutant control peptide IP3RCYT-MUT shows no protective effect [1]. This application scenario is suited for metabolic disease researchers investigating the MAM-dependent cytochrome c–IP3R–Ca²⁺ axis in insulin resistance, non-alcoholic fatty liver disease, or ER stress-driven β-cell apoptosis, where IP3RCYT provides a pathway-specific intervention that cannot be replicated by global IP3R antagonists.

Validated Negative-Control Peptide for Cytochrome c–IP3R Studies

Rigorous target-validation studies demand sequence-matched negative controls. IP3RCYT-MUT, a mutant version of IP3RCYT, has been independently validated in two separate experimental systems — HepG2 ER stress (CHOP immunofluorescence) and C6 glioma cytochrome c–induced apoptosis (apoptotic index) — where it consistently fails to reproduce the cytoprotective effects of wild-type IP3RCYT [1][2]. Procurement of both wild-type IP3RCYT and its matched mutant control from the same synthesis batch ensures that any observed antiapoptotic effect can be unequivocally attributed to cytochrome c–IP3R disruption rather than to non-specific peptide effects, meeting the specificity standards required for high-impact publication.

Application
Selection Property
Validation Focus
Intrinsic apoptosis signaling dissection
Cytochrome c–IP3R interaction specificity
Caspase-independent upstream pathway blockade
Oocyte postovulatory aging studies
Cytochrome c vs. PLC-γ pathway differentiation
Embryo developmental competence preservation
ER stress and MAM calcium signaling
MAM-localized cytochrome c–IP3R disruption
CHOP-mediated apoptosis attenuation
Target validation and specificity control
Sequence-matched negative control peptide
Specificity confirmation in apoptosis/ER stress assays
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